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Compound of Interest

Compound Name: 1-(Bromoethynyl)cyclohexene

Cat. No.: B15483076 Get Quote

Essential Safety and Handling Guide for 1-
(Bromoethynyl)cyclohexene
Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 1-
(Bromoethynyl)cyclohexene. The following guidance is based on safety information for

structurally similar compounds, including other brominated and ethynyl organic molecules.

Researchers should handle this compound with extreme caution and assume it is hazardous.

This guide provides immediate, essential safety and logistical information for handling 1-
(Bromoethynyl)cyclohexene in a laboratory setting. It is intended for researchers, scientists,

and professionals in drug development.

Hazard Identification and Personal Protective
Equipment (PPE)
Due to the presence of a bromoalkyne functional group, 1-(Bromoethynyl)cyclohexene is

presumed to be a reactive and potentially toxic substance. The primary hazards are expected

to be skin and eye irritation, respiratory tract irritation, and potential flammability.[1][2]

Recommended Personal Protective Equipment (PPE):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15483076?utm_src=pdf-interest
https://www.benchchem.com/product/b15483076?utm_src=pdf-body
https://www.benchchem.com/product/b15483076?utm_src=pdf-body
https://www.benchchem.com/product/b15483076?utm_src=pdf-body
https://www.benchchem.com/product/b15483076?utm_src=pdf-body
https://www.benchchem.com/product/b15483076?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromoethyl_cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Bromomethyl_cyclohexene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

To protect against splashes

and vapors that can cause

serious eye irritation or

damage.[1][3]

Skin Protection

Flame-resistant lab coat worn

over full-length clothing.

Chemically resistant gloves

(e.g., nitrile or neoprene).

To prevent skin contact, which

may cause irritation.[1][3] A lab

coat provides a barrier against

spills.

Respiratory Protection

Use in a well-ventilated fume

hood. If ventilation is

inadequate, a NIOSH/MSHA

approved respirator with an

organic vapor cartridge is

recommended.

To prevent inhalation of

vapors, which may cause

respiratory irritation.[1][3]

Physical and Chemical Properties (Inferred)
Quantitative data for 1-(Bromoethynyl)cyclohexene is not readily available. The following

table includes data for a structurally related compound, (1-Bromoethyl)cyclohexane, to provide

an estimation of its physical properties.

Property Value (for (1-Bromoethyl)cyclohexane)

Molecular Formula C8H13Br

Molecular Weight 189.09 g/mol

Physical State Liquid (presumed)

Boiling Point Not available

Flash Point Combustible liquid (inferred)[1]

Operational Plan: Handling and Storage
A systematic approach is crucial when working with this reactive compound.
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Step-by-Step Handling Procedure:

Preparation:

Ensure a chemical fume hood is operational.

Gather all necessary PPE and have it readily available.

Prepare all experimental apparatus and reagents before handling the compound.

Have spill cleanup materials (absorbent pads, sand, or vermiculite) accessible.

Handling:

Conduct all work within a certified chemical fume hood.[3]

Ground all equipment to prevent static discharge, as the compound may be flammable.[3]

Use only non-sparking tools.[3]

Avoid heating the compound unless specifically required by a validated protocol, and do

so with extreme caution.

Keep the container tightly closed when not in use.[3]

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[3]

The storage container should be clearly labeled with the compound name and hazard

warnings.

Emergency and Disposal Procedures
Emergency Response Plan:
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Emergency Scenario Immediate Action

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing. Seek medical attention if

irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Remove all sources of

ignition.[3] Absorb the spill with inert material

(e.g., sand, vermiculite) and place it in a sealed

container for disposal.[3] Do not allow the spill to

enter drains.

Fire

Use carbon dioxide, dry chemical powder, or

alcohol-resistant foam. Do not use a direct water

jet.

Disposal Plan:

All waste containing 1-(Bromoethynyl)cyclohexene and contaminated materials (e.g., gloves,

absorbent pads) must be treated as hazardous waste.

Collect all waste in a clearly labeled, sealed, and appropriate container.
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Dispose of the waste through an approved hazardous waste disposal facility. Do not dispose

of it down the drain or in regular trash.

Experimental Workflow and Safety Logic
The following diagrams illustrate the standard workflow for handling 1-
(Bromoethynyl)cyclohexene and the logical steps for emergency response.
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Experimental Workflow for Handling 1-(Bromoethynyl)cyclohexene
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Caption: Standard operating procedure for handling 1-(Bromoethynyl)cyclohexene.
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Emergency Response Logic

Emergency Response Logic

Emergency Response Logic
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Caption: Decision-making flow for emergency situations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (1-Bromoethyl)cyclohexane | C8H15Br | CID 12939506 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 1-(Bromomethyl)cyclohexene | C7H11Br | CID 3015932 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 1-
(Bromoethynyl)cyclohexene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15483076#personal-protective-equipment-for-
handling-1-bromoethynyl-cyclohexene]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15483076?utm_src=pdf-body-img
https://www.benchchem.com/product/b15483076?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromoethyl_cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromoethyl_cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Bromomethyl_cyclohexene
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Bromomethyl_cyclohexene
https://www.fishersci.com/store/msds?partNumber=AAL11343&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15483076#personal-protective-equipment-for-handling-1-bromoethynyl-cyclohexene
https://www.benchchem.com/product/b15483076#personal-protective-equipment-for-handling-1-bromoethynyl-cyclohexene
https://www.benchchem.com/product/b15483076#personal-protective-equipment-for-handling-1-bromoethynyl-cyclohexene
https://www.benchchem.com/product/b15483076#personal-protective-equipment-for-handling-1-bromoethynyl-cyclohexene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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